Cas no 56543-10-3 (2,3-O-Isopropylidene-D-lyxono-1,4-lactone)

2,3-O-Isopropylidene-D-lyxono-1,4-lactone Properties

Names and Identifiers

• 2,3-O-Isopropylidene-D-lyxono-1,4-lactone
• (3aS,6aS)-6-(hydroxymethyl)-2,2-dimethyl-6,6a-dihydro-3aH-furo[3,4-d][1,3]dioxol-4-one
• NSC-659304
• 56543-10-3
• NSC659304
• (3aS,6R,6aS)-6-(hydroxymethyl)-2,2-dimethyl-6,6a-dihydro-3aH-furo[3,4-d][1,3]dioxol-4-one
• 2,3-O-ISOPROPYLIDENE-D-LYXONIC ACID-1,4-LACTONE
• W-203130
• 2,3-O-ISOPROPYLIDENE-D-LYXONICACID-1,4-LACTONE
• SCHEMBL7146752
• 2,3-O-(1-Methylethylidene)-D-lyxonic Acid gamma-Lactone;
• (3aS,6R,6aS)-6-(hydroxymethyl)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one
• +Expand

• InChIKey： NHHKFJCWLPPNCN-SRQIZXRXSA-N
• Inchi： InChI=1S/C8H12O5/c1-8(2)12-5-4(3-9)11-7(10)6(5)13-8/h4-6,9H,3H2,1-2H3/t4-,5+,6+/m1/s1
• SMILES： CC1(O[C@H]2[C@H](OC(=O)[C@H]2O1)CO)C

Computed Properties

• Exact Mass: 188.06800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 188.06847348g/mol
• Heavy Atom Count: 13
• Complexity: 237
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 65Ų

Experimental Properties

• LogP: -0.57580
• PSA: 64.99000
• Boiling Point: 338.1±37.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.7 mmHg at 25°C
• Flash Point: 139.7±20.0 °C
• Density: 1.3±0.1 g/cm3